Cas no 1797183-73-3 (1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone)

1-(7,8-Dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone is a heterocyclic compound featuring a pyrido[4,3-d]pyrimidine core linked to a phenyl ethanone moiety with an isopropylthio substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the dihydropyridopyrimidine ring system may confer favorable binding interactions with enzymatic targets, while the isopropylthio group could enhance lipophilicity and metabolic stability. The compound’s synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined molecular architecture supports precise structure-activity relationship studies.
1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone structure
1797183-73-3 structure
Product Name:1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone
CAS No:1797183-73-3
MF:C18H21N3OS
MW:327.44384264946
CID:5370057
Update Time:2025-08-05

1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone
    • Inchi: 1S/C18H21N3OS/c1-13(2)23-16-5-3-14(4-6-16)18(22)11-21-8-7-17-15(10-21)9-19-12-20-17/h3-6,9,12-13H,7-8,10-11H2,1-2H3
    • InChI Key: OEVNXOOTYTXNLZ-UHFFFAOYSA-N
    • SMILES: C(N1CC2C=NC=NC=2CC1)C(=O)C1=CC=C(SC(C)C)C=C1

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Additional information on 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone

Compound CAS No. 1797183-73-3: 1-(7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidin-6-Yl)-2-(4-Propan-2-Ylsulfanylphenyl)Ethanone

The compound with CAS No. 1797183-73-3, known as 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrido[4,3-d]pyrimidine core and a propan-2-ylsulfanylphenyl substituent. These features contribute to its potential applications in drug design and advanced material synthesis.

Recent studies have highlighted the importance of pyrido[4,3-d]pyrimidine derivatives in the development of novel therapeutic agents. The pyrido[4,3-d]pyrimidine moiety is known for its ability to interact with various biological targets, including protein kinases and nucleic acids. This makes it a valuable component in the design of drugs targeting diseases such as cancer and inflammatory disorders. The propan-2-ylsulfanylphenyl group further enhances the compound's pharmacological properties by introducing lipophilicity and improving bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed more efficient routes to prepare this compound, leveraging advancements in transition metal catalysis and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of applications, 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone has shown promise in several areas. In medicinal chemistry, it has been evaluated as a potential lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has also explored the environmental impact of this compound and its degradation pathways. Studies indicate that under certain conditions, the compound undergoes hydrolysis to form less complex molecules, which are less harmful to the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

Looking ahead, the development of novel analogs of this compound is expected to further expand its utility across various industries. Scientists are actively investigating modifications to the pyrido[4,3-d]pyrimidine core and the propan-2-ylsulfanylphenyl group to enhance specific properties such as solubility and stability. These efforts are supported by computational modeling techniques that predict molecular behavior and guide experimental design.

In conclusion, 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-2-(4-propan-2-ylsulfanylphenyl)ethanone represents a cutting-edge molecule with diverse applications in both academic research and industrial settings. Its unique structure and versatile properties make it a valuable asset in the pursuit of innovative solutions across multiple disciplines.

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